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Compound of Interest

Compound Name: Valtropine

Cat. No.: B14865301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of Valtropine (a recombinant human

growth hormone, somatropin) in endocrinology research. Detailed protocols for key

experiments are included to facilitate the investigation of its biological activity and signaling

pathways.

Introduction
Valtropine is a synthetic form of human growth hormone (GH) produced using recombinant

DNA technology.[1] It is a 191-amino acid, single-chain polypeptide that is identical in sequence

to the endogenous human growth hormone.[1] In endocrinology research, Valtropine serves

as a critical tool to study the physiological and pathological processes regulated by the GH-

IGF-1 axis. Its primary function is to stimulate growth, cell reproduction, and regeneration.[1]

Valtropine exerts its effects by binding to the growth hormone receptor (GHR), initiating a

cascade of intracellular signaling events.[2][3]

Mechanism of Action: The JAK-STAT Signaling
Pathway
The binding of somatropin to the dimeric growth hormone receptor (GHR) on the surface of

target cells triggers the activation of the Janus kinase 2 (JAK2), a tyrosine kinase associated

with the intracellular domain of the receptor.[2][4][5] This activation leads to the tyrosine
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phosphorylation of both JAK2 and the GHR itself.[4][6] These phosphorylated sites then serve

as docking stations for various signaling proteins, most notably the Signal Transducer and

Activator of Transcription (STAT) proteins, particularly STAT5.[3][5]

Once recruited, STAT5 is phosphorylated by JAK2, leading to its dimerization and translocation

to the nucleus.[5] In the nucleus, the STAT5 dimer binds to specific DNA sequences in the

promoter regions of target genes, regulating their transcription.[3][5] A key target gene is

Insulin-like Growth Factor 1 (IGF-1), which mediates many of the anabolic and growth-

promoting effects of GH.[1][2]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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